Cas no 115514-10-8 (Methyl 3-(4-butoxyphenyl)propanoate)
115514-10-8 structure
Product Name:Methyl 3-(4-butoxyphenyl)propanoate
CAS No:115514-10-8
MF:C14H20O3
MW:236.306804656982
CID:1205429
PubChem ID:14156793
Update Time:2025-04-20
Methyl 3-(4-butoxyphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(4-butoxyphenyl)propanoate
- CTK0C6394
- AmbkkkkK413
- SureCN7528179
- AG-D-36565
- AGN-PC-000I3Q
- Benzenepropanoic acid, 4-butoxy-, methyl ester
- METHYL 3-(4-BUTOXYPHENYL)PROPIONATE
- ACMC-20mlbq
- methyl 3-(4-butyloxyphenyl)propanoate
- 115514-10-8
- SCHEMBL7528179
- CHEMBL2252078
- DTXSID60556755
-
- Inchi: 1S/C14H20O3/c1-3-4-11-17-13-8-5-12(6-9-13)7-10-14(15)16-2/h5-6,8-9H,3-4,7,10-11H2,1-2H3
- InChI Key: XILPQOSBIMBSMB-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)CCC(=O)OC)CCCC
Computed Properties
- Exact Mass: 236.1413
- Monoisotopic Mass: 236.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Methyl 3-(4-butoxyphenyl)propanoate Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
115514-10-8 (Methyl 3-(4-butoxyphenyl)propanoate) Related Products
- 29056-06-2(Methyl (4-butoxyphenyl)acetate)
- 4919-34-0(3-(4-Ethoxyphenyl)propanoic acid)
- 22767-72-2(Ethyl 3-(4-methoxyphenyl)propanoate)
- 28945-89-3(3-(3-Ethoxyphenyl)propanoic acid)
- 15823-04-8(Methyl 3-(4-methoxyphenyl)propanoate)
- 3243-40-1(3-(4-propoxyphenyl)propanoic acid)
- 7116-39-4(Ethyl 3-(3-methoxyphenyl)propanoate)
- 5597-50-2(3-(4-Hydroxyphenyl)propionic Acid Methyl Ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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